3-Norzoanthoxanthin
Overview
Description
3-Norzoanthoxanthin is a natural product found in Parazoanthus axinellae with data available.
Scientific Research Applications
Astaxanthin: Biological Activities and Applications
Astaxanthin is a xanthophyll carotenoid, closely related to 3-Norzoanthoxanthin, found in various natural sources. It demonstrates significant biological activities, such as antioxidant, anticancer, anti-diabetic, and immunomodulatory effects. In animals and humans, it influences metabolism, enhancing bioavailability when sourced from Haematococcus biomass. Astaxanthin is used in nutritional supplements, as an antioxidant and anticancer agent, and in various commercial applications like tablets, capsules, and creams. This supports its role in health and commercial sectors (Ambati et al., 2014).
Zoanthoxanthin: Interaction with DNA
Zoanthoxanthin, a structurally similar compound to this compound, shows potential interaction with DNA, indicating its possible use in genetic studies and pharmaceutical applications. This compound, isolated from Parazoanthus axinellae, has unique structural properties that could be influential in biomedical research, particularly in understanding DNA interactions and cellular mechanisms (Cariello et al., 1974).
Carotenoids in Human Health
Carotenoids like astaxanthin and this compound, play crucial roles in human health. They are being explored for their potential in treating diseases such as cancer, obesity, type 2 diabetes, cardiovascular diseases, and neurodegenerative disorders. The research covers their production, encapsulation methods, bioavailability, and health benefits, thus emphasizing their importance in nutrition and therapeutics (Saini et al., 2022).
Antioxidant and Anti-aging Effects
Different stereoisomers of astaxanthin, related to this compound, have been studied for their antioxidant and anti-aging activities. These studies demonstrate their potential in improving lifespan and reducing oxidative stress, which could be significant in developing treatments for age-related diseases and enhancing general health (Liu et al., 2016).
properties
CAS RN |
53941-25-6 |
|---|---|
Molecular Formula |
C12H14N6 |
Molecular Weight |
242.28 g/mol |
IUPAC Name |
5-N,5-N,2-trimethyl-4,6,11,13-tetrazatricyclo[8.3.0.03,7]trideca-1(10),2,4,6,8,12-hexaene-5,12-diamine |
InChI |
InChI=1S/C12H14N6/c1-6-9-7(14-11(13)16-9)4-5-8-10(6)17-12(15-8)18(2)3/h4-5H,1-3H3,(H3,13,14,16) |
InChI Key |
NSYIAXVMZBXXKF-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=NC(=N2)N(C)C)C=CC3=C1N=C(N3)N |
Canonical SMILES |
CC1=C2C(=NC(=N2)N(C)C)C=CC3=C1N=C(N3)N |
Other CAS RN |
53941-25-6 |
synonyms |
3-norzoanthoxanthin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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